Cas no 937049-58-6 (6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a boronic ester derivative of indazole, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a key building block for synthesizing heterocyclic compounds with potential biological activity. The indazole core offers a rigid scaffold, enabling precise structural modifications. High purity and consistent reactivity make it a reliable choice for complex coupling reactions, supporting advancements in medicinal chemistry and material science.
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure
937049-58-6 structure
Product Name:6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
CAS No:937049-58-6
MF:C13H17BN2O2
MW:244.097283124924
MDL:MFCD07368067
CID:823364
PubChem ID:44119250
Update Time:2025-10-28

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-6-boronic acid pinacol ester
    • 1H-​Indazole, 6-​(4,​4,​5,​5-​tetramethyl-​1,​3,​2-​dioxaborolan-​2-​yl)​-
    • 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • Indazole-6-boronic acid pinacol ester
    • 1H-?Indazole, 6-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?-
    • 1H-Indazole-6-Boronic Acid, Pinacol Ester
    • 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • 1H-Indazole, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • YDWZPHAJTNZBEG-UHFFFAOYSA-N
    • BCP13850
    • 6-Indazoleboronic acid pinacol ester
    • STL55453
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
    • MFCD07368067
    • 6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2H-indazole
    • J-518016
    • BBL100744
    • DB-013984
    • 1H-Indazole,6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
    • 1788080-05-6
    • STL554538
    • CS-W006637
    • 937049-58-6
    • AKOS005255609
    • DS-17001
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
    • Z3225947006
    • DTXSID501006636
    • EN300-1068267
    • 1H-Indazole-6-boronic acid pinacol ester, >=95%
    • DB-155757
    • SCHEMBL1318307
    • AC-29518
    • SY006463
    • PB27772
    • MDL: MFCD07368067
    • Inchi: 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9-8-15-16-11(9)7-10/h5-8H,1-4H3,(H,15,16)
    • InChI Key: YDWZPHAJTNZBEG-UHFFFAOYSA-N
    • SMILES: N1NC2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)C=1

Computed Properties

  • Exact Mass: 244.13800
  • Monoisotopic Mass: 244.1383080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 134-139 °C
  • Boiling Point: 404.1℃ at 760 mmHg
  • Flash Point: 198.2℃
  • PSA: 47.14000
  • LogP: 1.86210

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Inert atmosphere,2-8°C(BD164851)

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  8 h, rt → 90 °C
Reference
Indazole derivative as kinase inhibitor useful in treatment of cancer and its preparation
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Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  12 h, 130 °C
Reference
Organic light-emitting device
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Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  6 h, 80 °C
Reference
Discovery of 5-Azaindazole (GNE-955) as a Potent Pan-Pim Inhibitor with Optimized Bioavailability
Wang, Xiaojing ; Kolesnikov, Aleksandr; Tay, Suzanne; Chan, Grace; Chao, Qi; et al, Journal of Medicinal Chemistry, 2017, 60(10), 4458-4473

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  3 h, 145 °C
Reference
Hit-to-Lead Optimization of Benzoxazepinoindazoles As Human African Trypanosomiasis Therapeutics
Klug, Dana M.; Tschiegg, Laura; Diaz, Rosario; Rojas-Barros, Domingo; Perez-Moreno, Guiomar; et al, Journal of Medicinal Chemistry, 2020, 63(5), 2527-2546

Production Method 5

Reaction Conditions
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Preparation of triazine benzimidazole compounds as antitumor agents
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Production Method 6

Reaction Conditions
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Production Method 7

Reaction Conditions
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Production Method 8

Reaction Conditions
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Production Method 9

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Production Method 10

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Production Method 11

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Production Method 12

Reaction Conditions
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Production Method 13

Reaction Conditions
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Production Method 14

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Production Method 16

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6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Raw materials

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Preparation Products

Additional information on 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole: A Comprehensive Overview

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, also known by its CAS number 937049-58-6, is a highly specialized organic compound with significant applications in modern chemistry. This compound has garnered attention due to its unique structural properties and potential uses in various scientific domains. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements related to this compound.

The molecular structure of 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is characterized by an indazole ring system with a tetramethyl-dioxaborolane substituent at the sixth position. The indazole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused with a pyrazole ring. This structure contributes to the compound's stability and reactivity. The tetramethyl-dioxaborolane group introduces boron into the molecule, which is known for its ability to participate in various chemical transformations, particularly in cross-coupling reactions.

Recent studies have highlighted the importance of CAS No. 937049-58-6 in the field of organometallic chemistry. Its ability to act as a boron-based reagent has made it a valuable tool in the synthesis of complex organic molecules. For instance, researchers have utilized this compound in Suzuki-Miyaura coupling reactions, where it serves as a boronic ester precursor. This application is particularly significant because it enables the construction of biaryl compounds, which are widely used in pharmaceuticals and materials science.

The synthesis of 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the substitution of an indazole derivative with a boronic ester group. This process often requires precise control over reaction conditions to ensure high yields and product purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility characteristics make it suitable for use in various laboratory settings where precise control over reaction conditions is essential.

One of the most promising areas of research involving this compound is its application in drug discovery. The indazole ring system is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). By incorporating the tetramethyl-dioxaborolane group into this structure, researchers can potentially enhance the bioavailability and efficacy of resulting drug candidates.

Furthermore, recent advancements in computational chemistry have allowed scientists to model the electronic properties of CAS No. 937049-58-6 with unprecedented accuracy. These models have provided insights into the compound's reactivity under different conditions and have guided the development of more efficient synthetic pathways.

In conclusion, 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, or CAS No. 937049-58-6, represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique chemical properties and versatile functionality continue to make it an area of active research interest. As new discoveries emerge, this compound is expected to play an even more prominent role in advancing our understanding of organic chemistry and its practical applications.

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